Cas no 50529-74-3 ((prop-2-en-1-yl)(propan-2-yl)amine hydrochloride)

• Product Name: (prop-2-en-1-yl)(propan-2-yl)amine hydrochloride
• CAS No: 50529-74-3
• CID: 4654347
• Update Time: 2025-05-19

(prop-2-en-1-yl)(propan-2-yl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (prop-2-en-1-yl)(propan-2-yl)amine hydrochloride

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on (prop-2-en-1-yl)(propan-2-yl)amine hydrochloride

Comprehensive Overview of (prop-2-en-1-yl)(propan-2-yl)amine hydrochloride (CAS No. 50529-74-3)

(prop-2-en-1-yl)(propan-2-yl)amine hydrochloride, with the CAS number 50529-74-3, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, often referred to by its systematic IUPAC name, is a hydrochloride salt derivative of a secondary amine. Its unique chemical structure, featuring both allyl (prop-2-en-1-yl) and isopropyl (propan-2-yl) groups, makes it a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for 50529-74-3 applications, synthesis methods, and safety data, reflecting its growing relevance in modern science.

The compound's molecular formula, C₆H₁₄NCl, and its hydrochloride salt form contribute to its stability and solubility in various solvents, which is critical for laboratory and industrial processes. Recent trends in green chemistry have spurred interest in optimizing the synthesis of (prop-2-en-1-yl)(propan-2-yl)amine hydrochloride to minimize environmental impact. Queries like "sustainable synthesis of 50529-74-3" and "eco-friendly amine derivatives" highlight this shift. Additionally, its potential role in drug discovery and catalysis has made it a subject of academic research, with studies exploring its reactivity and functional group compatibility.

From a commercial perspective, 50529-74-3 is often utilized as a building block for more complex molecules. Its allyl group offers opportunities for further functionalization, such as cross-coupling reactions or polymerization, which are hot topics in materials science. Searches for "allylamine derivatives in polymers" or "isopropylamine applications" underscore its industrial significance. Furthermore, the compound's physicochemical properties, including melting point, solubility, and stability under various conditions, are frequently queried by quality control and R&D teams.

In the pharmaceutical sector, (prop-2-en-1-yl)(propan-2-yl)amine hydrochloride is explored for its potential as a precursor in active pharmaceutical ingredients (APIs). The rise of personalized medicine and high-throughput screening has increased demand for structurally diverse amines like this one. Questions such as "amine hydrochloride in drug formulation" or "CAS 50529-74-3 bioavailability" reflect this trend. Its compatibility with bioconjugation techniques also makes it valuable for proteomics and diagnostic reagent development.

Safety and handling of 50529-74-3 remain a priority for users. While not classified as hazardous under standard regulations, proper storage conditions (e.g., cool, dry environments) and material compatibility are often searched topics. The compound's MSDS (Material Safety Data Sheet) details are essential for compliance with workplace safety standards. Recent advancements in AI-driven chemical safety prediction tools have also sparked interest in leveraging technology for risk assessment of such compounds.

In conclusion, (prop-2-en-1-yl)(propan-2-yl)amine hydrochloride (CAS No. 50529-74-3) is a multifaceted compound with broad applications across industries. Its chemical versatility, combined with evolving research trends like green synthesis and drug discovery, ensures its continued relevance. As innovation progresses, this compound will likely remain a key player in advancing both scientific knowledge and industrial processes.